Cas no 1213007-08-9 ((1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine)

(1S)-1-(6-Chloro-5-methylpyridin-3-yl)ethan-1-amine is a chiral amine derivative featuring a pyridine core substituted with chloro and methyl groups at the 6- and 5-positions, respectively. The stereospecific (S)-configuration at the chiral center enhances its utility in asymmetric synthesis and pharmaceutical applications. The compound’s structural features, including the electron-withdrawing chloro group and sterically influencing methyl group, contribute to its reactivity and selectivity in coupling reactions or as a building block for bioactive molecules. Its high purity and well-defined stereochemistry make it valuable for research in medicinal chemistry, particularly in the development of enantioselective catalysts or targeted drug intermediates. Suitable for controlled reactions under inert conditions.

(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine structure

1213007-08-9 structure

Product Name:(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine

CAS No:1213007-08-9

MF:C₈H₁₂Cl₂N₂

MW:207.100279808044

MDL:MFCD11508001

CID:4782107

PubChem ID:124503109

Update Time:2025-06-08

(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- (S)-1-(6-Chloro-5-methylpyridin-3-yl)ethan-1-amine hydrochloride
- CID 154728164
- 3-Pyridinemethanamine, 6-chloro-α,5-dimethyl-, (αS)-
- (1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine
- MDL： MFCD11508001
- Inchi： 1S/C8H11ClN2.ClH/c1-5-3-7(6(2)10)4-11-8(5)9;/h3-4,6H,10H2,1-2H3;1H/t6-;/m0./s1
- InChI Key： LGPXNSTYUZDMPL-RGMNGODLSA-N
- SMILES： ClC1=C(C)C=C(C=N1)[C@H](C)N.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 129
Topological Polar Surface Area: 38.9

Experimental Properties

Density: 1.151±0.06 g/cm3(Predicted)
Boiling Point: 284.6±35.0 °C(Predicted)
pka: 8.27±0.29(Predicted)

(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	219855-250mg	(S)-1-(6-Chloro-5-methylpyridin-3-yl)ethan-1-amine hydrochloride, 95% min	1213007-08-9	95%	250mg	$1401.00	2023-09-06
Matrix Scientific	219855-500mg	(S)-1-(6-Chloro-5-methylpyridin-3-yl)ethan-1-amine hydrochloride, 95% min	1213007-08-9	95%	500mg	$2100.00	2023-09-06
Enamine	EN300-1966690-0.05g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		0.05g	$1428.0	2023-09-16
Enamine	EN300-1966690-0.1g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		0.1g	$1496.0	2023-09-16
Enamine	EN300-1966690-0.25g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		0.25g	$1564.0	2023-09-16
Enamine	EN300-1966690-0.5g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		0.5g	$1632.0	2023-09-16
Enamine	EN300-1966690-1.0g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		1g	$1701.0	2023-06-03
Enamine	EN300-1966690-2.5g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		2.5g	$3332.0	2023-09-16
Enamine	EN300-1966690-5.0g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		5g	$4930.0	2023-06-03
Enamine	EN300-1966690-10.0g	(1S)-1-(6-chloro-5-methylpyridin-3-yl)ethan-1-amine	1213007-08-9		10g	$7312.0	2023-06-03